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Compound of Interest

Compound Name: Ganoderic acid L

Cat. No.: B15591369

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderic acid L is a naturally occurring triterpenoid found in the medicinal mushroom
Ganoderma lucidum. As a member of the diverse family of ganoderic acids, it contributes to the
renowned therapeutic properties of this fungus, which has been a cornerstone of traditional
medicine for centuries. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and biological activities of Ganoderic acid L,
with a focus on presenting quantitative data and detailed experimental methodologies for the
scientific community.

Chemical Structure and Identification

Ganoderic acid L is a highly oxygenated lanostane-type triterpenoid. Its chemical identity is
established by its specific molecular formula, mass, and unique structural arrangement.

Table 1: Chemical Identification of Ganoderic Acid L
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Identifier Value Source

Molecular Formula C30H460s [1]

Molecular Weight 534.69 g/mol [1]

CAS Number 102607-24-9 [1]
6-hydroxy-2-methyl-4-oxo0-6-
{5,9,12-trihydroxy-2,6,6,11,15-
pentamethyl-17-

IUPAC Name [1]

oxotetracyclo[8.7.0.02,7.011,15]h
eptadec-1(10)-en-14-

yltheptanoic acid

InChl Identifier

InChl=1S/C30H4608/c1-
15(25(36)37)10-16(31)13-
29(6,38)20-12-22(35)30(7)24-
17(32)11-19-26(2,3)21(34)8-9-
27(19,4)23(24)18(33)14-
28(20,30)5/h15,17,19-
22,32,34-35,38H,8-14H2,1-
7H3,(H,36,37)

[1]

Physicochemical Properties

The physicochemical properties of Ganoderic acid L are crucial for its handling, formulation,

and pharmacokinetic behavior. While experimentally determined data for some properties are

limited, predicted values provide useful estimates.

Table 2: Physicochemical Properties of Ganoderic Acid L
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Property Value Method Source
Water Solubility 0.1g/L Predicted (ALOGPS) [1]
logP 2.25 Predicted (ALOGPS) [1]
Predicted
logP 1.58 [1]
(ChemAXxon)
logS -3.7 Predicted (ALOGPS) [1]
o Predicted
pKa (Strongest Acidic)  4.25 [1]
(ChemAxon)
) Predicted
pKa (Strongest Basic) -0.81 [1]
(ChemAXxon)
Phvsiological Ch 1 Predicted o
siological Charge -
Y g g (ChemAXxon)
Hydrogen Acceptor 8 Predicted o
Count (ChemAxon)
Hydrogen Donor . Predicted 1]
Count (ChemAXxon)
Predicted
Polar Surface Area 152.36 A2 [1]
(ChemAXxon)
Predicted
Rotatable Bond Count 6 [1]
(ChemAxon)
o Predicted
Refractivity 141.28 m3-mol~1 [1]
(ChemAXxon)
S Predicted
Polarizability 58.6 A3 [1]
(ChemAxon)
) Predicted
Number of Rings 4 [1]
(ChemAXxon)

Biological Activities and Signaling Pathways
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While specific quantitative data on the biological activities of Ganoderic acid L are not
extensively documented in publicly available literature, the broader class of ganoderic acids is
known to exhibit a wide range of pharmacological effects, including anti-cancer, anti-
inflammatory, and immunomodulatory activities.[2][3][4] These effects are often attributed to
their ability to modulate key cellular signaling pathways.

General Anti-inflammatory and Anti-cancer Mechanisms
of Ganoderic Acids

Ganoderic acids are known to exert their biological effects through the modulation of several
critical signaling pathways. A general understanding of these pathways provides a framework
for investigating the specific mechanisms of Ganoderic acid L.
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Figure 1: General signaling pathways modulated by ganoderic acids.
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Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Ganoderic acid L are
not readily available. However, based on general methods for the separation of ganoderic acids
from Ganoderma lucidum, a typical workflow can be outlined.

General Isolation and Purification Workflow

The isolation of ganoderic acids from the fruiting bodies of Ganoderma lucidum typically
involves several stages of extraction and chromatography.
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Figure 2: General workflow for the isolation of ganoderic acids.
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1. Extraction:

» Dried and powdered fruiting bodies of Ganoderma lucidum are subjected to extraction with a
solvent such as ethanol, often at elevated temperatures to increase efficiency.[5]

e The resulting extract is then concentrated under reduced pressure to yield a crude
triterpenoid mixture.[6]

2. Purification:
e The crude extract is typically subjected to a series of chromatographic separations.
e Solvent-solvent partitioning can be used for initial fractionation.

 Silica gel column chromatography is commonly employed for further separation based on
polarity.[5]

» Reverse-phase high-performance liquid chromatography (RP-HPLC) is a powerful technique
for the final purification of individual ganoderic acids.[5]

3. Structure Elucidation:

e The structure of the isolated compound is determined using a combination of spectroscopic
techniques, including:

o Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 3C NMR) to determine the
carbon-hydrogen framework.

o Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.[7]

[8]

Conclusion

Ganoderic acid L is a constituent of the medicinally important mushroom Ganoderma lucidum.
While its specific biological activities and mechanisms of action are not as extensively studied
as other members of the ganoderic acid family, the available data on its chemical structure and
predicted properties provide a solid foundation for future research. The general protocols for
isolation and the known signaling pathways modulated by related compounds offer valuable
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starting points for researchers and drug development professionals interested in exploring the
therapeutic potential of Ganoderic acid L. Further investigation is warranted to fully elucidate
its pharmacological profile and potential applications in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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